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Compound of Interest

Compound Name: Cyclohexanemethanol-d11

Cat. No.: B15558428

Get Quote

An In-depth Technical Guide to Cyclohexanemethanol-d11

This technical guide provides a comprehensive overview of Cyclohexanemethanol-d11, a

deuterated isotopologue of cyclohexanemethanol. It is intended for researchers, scientists, and

drug development professionals who utilize stable isotope-labeled compounds in their work.

This document covers the structural formula, IUPAC name, physicochemical properties, a

representative synthesis protocol, and its applications, particularly in the synthesis of kinase

inhibitors.

Structural Information
Cyclohexanemethanol-d11 is a saturated monocyclic alcohol where eleven hydrogen atoms

on the cyclohexane ring have been replaced with deuterium atoms.

Structural Formula: C₇H₃D₁₁O

IUPAC Name: (1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)methanol[1]

SMILES: [2H]C1([2H])C([2H])([2H])C([2H])([2H])C([2H])(CO)C([2H])([2H])C1([2H])[2H][1]
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Physicochemical Properties
The following table summarizes the key quantitative data for Cyclohexanemethanol-d11 and

its non-deuterated analogue for comparison.

Property Cyclohexanemethanol-d11
Cyclohexanemethanol (for
reference)

Molecular Formula C₇D₁₁H₃O[1] C₇H₁₄O[2][3][4]

Molecular Weight 125.25 g/mol [1] 114.19 g/mol [2][3]

CAS Number 1215077-50-1[1][5] 100-49-2[2][3]

Appearance - Colorless liquid[3]

Density - 0.9339 g/cm³[3]

Melting Point - 19 °C[3]

Boiling Point - 187–188 °C[3]

Flash Point - 71 °C[3]

Experimental Protocols: Synthesis
A common method for synthesizing Cyclohexanemethanol involves the hydrogenation of a

suitable precursor. For the deuterated form, a plausible synthetic route starts from a deuterated

benzyl alcohol or the catalytic hydrogenation of a deuterated cyclohexanecarboxaldehyde. A

general procedure for the synthesis of the non-deuterated form, which can be adapted,

involves the hydrogenation of benzyl alcohol.

Synthesis of Cyclohexanemethanol from Benzyl Alcohol:[6]

Materials:

Benzyl alcohol (1 g)

Deionized water (40 ml)

HRO/Na-β catalyst (50 mg)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15558428/docs?utm_src=pdf-body#cyclohexanemethanol-d11-structural-formula-and-iupac-name
https://www.lgcstandards.com/AT/en/Cyclohexanemethanol-d11/p/TRC-C989117
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanemethanol
https://en.wikipedia.org/wiki/Cyclohexylmethanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C100492&Mask=200
https://www.lgcstandards.com/AT/en/Cyclohexanemethanol-d11/p/TRC-C989117
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanemethanol
https://en.wikipedia.org/wiki/Cyclohexylmethanol
https://www.lgcstandards.com/AT/en/Cyclohexanemethanol-d11/p/TRC-C989117
https://www.pharmaffiliates.com/en/1215077-50-1-cyclohexanemethanol-d11-pasti088896.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanemethanol
https://en.wikipedia.org/wiki/Cyclohexylmethanol
https://en.wikipedia.org/wiki/Cyclohexylmethanol
https://en.wikipedia.org/wiki/Cyclohexylmethanol
https://en.wikipedia.org/wiki/Cyclohexylmethanol
https://en.wikipedia.org/wiki/Cyclohexylmethanol
https://en.wikipedia.org/wiki/Cyclohexylmethanol
https://www.chemicalbook.com/synthesis/cyclohexanemethanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrogen gas

Procedure:

In a reactor vessel, combine 1 g of benzyl alcohol with 40 ml of deionized water.

Add 50 mg of the HRO/Na-β catalyst to the mixture.

Seal the reactor and pressurize with hydrogen gas to 20 bar.

Heat the reaction mixture to 100 °C for 1 hour.

After the reaction is complete, cool the vessel to room temperature and carefully vent the

hydrogen gas.

Separate the catalyst from the product mixture by centrifugation.

Analyze the resulting clear product mixture using Gas Chromatography-Mass

Spectrometry (GC-MS) to confirm the conversion and yield.

This protocol can be adapted for the synthesis of Cyclohexanemethanol-d11 by using a

deuterated starting material, such as Benzyl alcohol-d7, and deuterium gas.

Applications in Research and Drug Development
Cyclohexanemethanol-d11 serves as an isotope-labeled analogue of Cyclohexanemethanol.

[5] Its primary application is in the synthesis of potent inhibitors of cyclin-dependent kinases 1

and 2.[5] In drug development, deuterated compounds are valuable as internal standards for

quantitative analysis by mass spectrometry, allowing for precise and accurate measurements in

complex biological matrices. The isotopic label provides a distinct mass signature that can be

easily differentiated from the non-labeled analyte.

Synthesis Workflow
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Caption: A generalized workflow for the synthesis of Cyclohexanemethanol-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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